Cas no 139501-93-2 (Benz[a]anthracene-7,12-dione,10,10'-methylenebis[1,2,3,4-tetrahydro-1,11-dihydroxy-8-methoxy-3-methyl-,(1S,1'S,3S,3'S)-)

• Product Name: Benz[a]anthracene-7,12-dione,10,10'-methylenebis[1,2,3,4-tetrahydro-1,11-dihydroxy-8-methoxy-3-methyl-,(1S,1'S,3S,3'S)-
• CAS No: 139501-93-2
• MF: C₄₁H₃₆O₁₀
• MW: 688.718552589417
• CID: 158803
• PubChem ID: 196899
• Update Time: 2025-04-19

Benz[a]anthracene-7,12-dione,10,10'-methylenebis[1,2,3,4-tetrahydro-1,11-dihydroxy-8-methoxy-3-methyl-,(1S,1'S,3S,3'S)- Chemical and Physical Properties

Names and Identifiers

• Benz[a]anthracene-7,12-dione,10,10'-methylenebis[1,2,3,4-tetrahydro-1,11-dihydroxy-8-methoxy-3-methyl-,(1S,1'S,3S,3'S)-
• (1S,3S)-10-[[(1S,3S)-1,11-dihydroxy-8-methoxy-3-methyl-7,12-dioxo-1,2,3,4-tetrahydrobenzo[a]anthracen-10-yl]methyl]-1,11-dihydroxy-8-methoxy-3-methyl-1,2,3,4-tetrahydrobenzo[a]anthracene-7,12-dione
• Benz[a]anthracene-7,12-dione,10,10'-methylenebis[1,2,3,4-tetrahydro-1,11-dihydroxy-8-methoxy-3...
• (1S,3S,1'S,3'S)-10,10'-methanediylbis(1,11-dihydroxy-8-methoxy-3-methyl-1,2,3,4-tetrahydrotetraphene-7,12-dione)
• Benz(a)anthracene-7,12-dione, 10,10'-methylenebis(1,2,3,4-tetrahydro-1,11-dihydroxy-8-methoxy-3-methyl-, (1S-(1alpha,3alpha,10(1'R*,3'R*)))-
• Hatomarubigin D
• 139501-93-2
• DTXSID90161078
• CHEBI:220196
• CE 33D

• Inchi： 1S/C41H36O10/c1-16-9-18-5-7-22-30(28(18)24(42)11-16)40(48)34-32(38(22)46)26(50-3)14-20(36(34)44)13-21-15-27(51-4)33-35(37(21)45)41(49)31-23(39(33)47)8-6-19-10-17(2)12-25(43)29(19)31/h5-8,14-17,24-25,42-45H,9-13H2,1-4H3/t16-,17-,24-,25-/m0/s1
• InChI Key： AASPEXAITKEFPE-SEMUBUJISA-N
• SMILES： O[C@@H]1C2C3C(C4C(=C(C=C(C=4C(C=3C=CC=2C[C@H](C)C1)=O)OC)CC1C=C(C2C(C3C=CC4=C(C=3C(C=2C=1O)=O)[C@H](C[C@@H](C)C4)O)=O)OC)O)=O

Computed Properties

• Exact Mass: 688.231
• Monoisotopic Mass: 688.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 51
• Rotatable Bond Count: 4
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 168Ų

Experimental Properties

• Density: 1.433
• Boiling Point: 982°Cat760mmHg
• Flash Point: 308.5°C
• Refractive Index: 1.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Angucyclines Angucyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Angucyclines